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Compound of Interest

Compound Name: 5alpha-Cholestane-3,6-dione

CAS No.: 2243-09-6

Cat. No.: B1218642

Get Quote

Technical Monograph: 5 -Cholestane-3,6-dione
Molecular Architecture, Synthetic Pathways, and Brassinosteroid Applications

Executive Summary
5

-Cholestane-3,6-dione (CAS: 2243-09-6) represents a critical scaffold in steroid chemistry,
serving as a "gateway molecule" for the functionalization of the steroid B-ring. Unlike its 5

-isomer, the 5

-dione possesses a trans-A/B ring junction, conferring a planar topology essential for the
biological activity of plant growth promoters (Brassinosteroids) and specific oxysterol-
membrane interactions.

This guide analyzes the physicochemical properties, validated synthetic protocols, and

downstream applications of 5
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-cholestane-3,6-dione, specifically focusing on its role as a precursor for Baeyer-Villiger
oxidation in the synthesis of B-homo-7-oxa-steroids.

Chemical Architecture & Physicochemical
Properties
The defining feature of this molecule is the 5

-configuration, which forces the A and B rings into a chair-chair conformation with a trans-
fusion. This rigidity is distinct from the bent cis-fusion of 5

-steroids (coprostane series). The 3,6-dione functionality renders the hydrogens at C2, C4, C5,
and C7 acidic, allowing for regioselective enolization and functionalization.

Table 1: Physicochemical Profile[1][2]
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Property Specification

IUPAC Name
5

-Cholestane-3,6-dione

Molecular Formula

C

H

O

Molecular Weight 400.64 g/mol

CAS Number 2243-09-6

Melting Point 170–171 °C [1]

Solubility

Soluble in CHCl

, CH

Cl

, THF; Insoluble in H

O

Stereochemistry
5

(H-5 is trans to C-19 methyl)

Key IR Signals
~1710 cm

(C=O, ketone)

Synthetic Strategy and Logic
Retrosynthetic Analysis
The most robust route to 5

-cholestane-3,6-dione avoids direct oxidation of cholesterol, which often leads to 4-en-3-one
systems (conjugated). Instead, the strategy relies on the oxidation of saturated 3,6-diols or the
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hydroboration-oxidation of enol ethers.

The "Gold Standard" protocol involves the Jones Oxidation of 5

-cholestane-3

,6

-diol. This precursor is easily accessible from cholesterol via hydroboration-oxidation, ensuring
the 5

stereochemistry is established before the ketone formation.

Synthesis Workflow (DOT Visualization)
The following diagram outlines the conversion of Cholesterol to the 3,6-dione and its

subsequent transformation into Brassinosteroid analogs.
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Figure 1: Synthetic pathway from Cholesterol to Brassinosteroid scaffolds via the 3,6-dione

intermediate.[1]

Experimental Protocol: Synthesis of 5 -Cholestane-
3,6-dione[6]
Safety Note: Chromium(VI) oxide is a carcinogen and strong oxidizer. Perform all steps in a

fume hood.

Step-by-Step Methodology
This protocol is adapted from standard steroid oxidation procedures [2, 3].
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Reagents:

5

-Cholestane-3

,6

-diol (1.0 g, 2.47 mmol)

Jones Reagent (2.67 M CrO

in dilute H

SO

)

Acetone (HPLC grade)

Methanol (for recrystallization)

Procedure:

Dissolution: Dissolve 1.0 g of 5

-cholestane-3

,6

-diol in 50 mL of acetone in a round-bottom flask. Cool the solution to 0–5 °C using an ice
bath. Causality: Low temperature prevents over-oxidation and cleavage of the ring system.

Oxidation: Dropwise add Jones Reagent (approx. 2.5 mL) with vigorous stirring until a

persistent orange color remains, indicating excess oxidant.

Quenching: Stir for an additional 15 minutes. Add Isopropyl alcohol (2 mL) dropwise to

quench excess Cr(VI), turning the solution green (Cr

salts).
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Extraction: Dilute the reaction mixture with 100 mL of ice-water. A white precipitate will form.

Extract with Dichloromethane (3 x 30 mL).

Purification: Wash the organic layer with saturated NaHCO

and brine. Dry over anhydrous Na

SO

and evaporate the solvent.

Crystallization: Recrystallize the crude solid from Methanol/Acetone.

Yield Expectations: 85–90%. Validation: Check Melting Point (Target: 170–171 °C).

Biological Significance & Applications[8]
Brassinosteroid Precursor
5

-Cholestane-3,6-dione is the obligate substrate for synthesizing 28-norcastasterone and other
Brassinosteroid analogs. The 6-keto group is less reactive than the 3-keto group, but in the
dione system, the 3,6-functionality allows for the introduction of the characteristic 7-oxa-lactone
via Baeyer-Villiger oxidation.

Mechanism: The regioselectivity of the Baeyer-Villiger oxidation on the 3,6-dione is

controlled by the electronic environment. Typically, oxidation with trifluoroperacetic acid

yields the 7-oxa-6-one (B-ring expansion), which mimics the structure of Brassinolide, the

most potent plant growth promoter [4].

Cytotoxicity and Oxysterol Research
While the dione itself is a synthetic intermediate, its hydroxylated derivatives (e.g., 16

-hydroxy-5

-cholestane-3,6-dione) exhibit potent cytotoxicity against tumor cell lines [5].[2] The dione
structure serves as a lipophilic anchor, allowing the molecule to intercalate into cell
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membranes, where the ketone groups can form Schiff bases with membrane proteins or alter
lipid packing density.

Application Logic (DOT Visualization)
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Figure 2: Divergent application pathways: Agricultural (Brassinosteroids) vs. Pharmaceutical

(Cytotoxicity).[3][1][4]

Analytical Characterization (NMR Signatures)
Distinguishing the 5

isomer from the 5

isomer is critical, as the melting points can sometimes overlap depending on purity.

C NMR is the definitive method [2].
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Carbon Position

Chemical Shift (

, ppm) - 5

Isomer

Diagnostic Note

C-19 (Angular Methyl) 12.0 - 12.5

Significantly upfield compared

to 5

(~23 ppm) due to gamma-

gauche effect in trans-fusion.

C-3 (Ketone) ~211.0 Typical cyclohexanone signal.

C-6 (Ketone) ~209.0
Slightly shielded relative to C-

3.

C-5 (Methine) ~57.0
Characteristic of trans-A/B

junction.

Interpretation: The C-19 methyl resonance is the "fingerprint." If you observe a signal near 23

ppm, your sample contains the 5

(cis) isomer, indicating a failure in the precursor synthesis or purification.

References
Mushfiq, M., & Iqbal, N. (1989). Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-

cholestane-3,6-dione. Steroids, 54(3), 333-344. Retrieved from [Link]

Bajguz, A., & Tretyn, A. (2003). The chemical characteristic and distribution of

brassinosteroids in plants. Phytochemistry, 62(7), 1027-1046. Retrieved from [Link]

Ayyad, S. E. N., et al. (2000). 16

-Hydroxy-5

-cholestane-3,6-dione, a novel cytotoxic oxysterol from the red alga Jania rubens.[3][2][5]
Bioorganic & Medicinal Chemistry Letters, 10(22), 2563-2565.[5] Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2608693/
https://pubmed.ncbi.nlm.nih.gov/12648553/
https://www.researchgate.net/publication/12240547_16b-Hydroxy-5a-cholestane-36-dione_a_Novel_Cytotoxic_Oxysterol_from_the_Red_Alga_Jania_rubens
https://www.researchgate.net/publication/7159146_Short_synthesis_of_16b-hydroxy-5a-cholestane-36-dione_a_novel_cytotoxic_marine_oxysterol
https://pubmed.ncbi.nlm.nih.gov/11086730/
https://pubmed.ncbi.nlm.nih.gov/11086730/
https://pubmed.ncbi.nlm.nih.gov/11111005/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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